Cas no 1226439-48-0 (1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide
• CAS No: 1226439-48-0
• MF: C₂₆H₂₈N₄OS
• MW: 444.591724395752
• CID: 5401897
• Update Time: 2025-07-19

1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6-ethylquinolin-4-yl)-N-[(4-methylsulfanylphenyl)methyl]piperidine-4-carboxamide
• 1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide

• Inchi： 1S/C26H28N4OS/c1-3-18-6-9-24-23(14-18)25(21(15-27)17-28-24)30-12-10-20(11-13-30)26(31)29-16-19-4-7-22(32-2)8-5-19/h4-9,14,17,20H,3,10-13,16H2,1-2H3,(H,29,31)
• InChI Key： UDNSFQWXFCGDLW-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(CC)C=3)CCC(C(NCC2=CC=C(SC)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide

Introduction to 1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide (CAS No: 1226439-48-0)

1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1226439-48-0, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a quinoline core, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological relevance. Specifically, the presence of a cyano group at the 3-position and an ethyl group at the 6-position of the quinoline ring contributes to its unique electronic and steric properties. These modifications enhance the compound's interactiveness with biological targets, making it a promising candidate for further exploration.

The N-terminal piperidine ring in the molecule adds another layer of complexity, providing a site for further functionalization. The piperidine moiety is known for its ability to improve oral bioavailability and metabolic stability, which are critical factors in drug design. Additionally, the presence of a methylsulfanyl group on the phenyl ring at the 4-position introduces polarity and potential hydrogen bonding capabilities, which can be crucial for binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs to 1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide exhibit potential inhibitory effects on various enzymes and receptors involved in cancer progression and inflammation. These findings have spurred interest in developing derivatives of this compound as novel therapeutic agents.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. The quinoline core has been identified as a key player in modulating enzyme activity, particularly in pathways related to cell proliferation and apoptosis. The cyano group, in particular, has been shown to enhance binding affinity through its ability to form hydrogen bonds with polar residues in protein targets. This has led to hypotheses about its potential role in disrupting cancer cell signaling networks.

The ethyl substituent at the 6-position of the quinoline ring appears to influence the compound's solubility and pharmacokinetic properties. Enhanced solubility can lead to better absorption and distribution within the body, while also reducing the likelihood of metabolic degradation. These attributes are highly desirable in drug candidates aiming for systemic therapy.

Furthermore, the methylsulfanyl group on the phenyl ring has been implicated in modulating receptor binding affinity. This group can engage in hydrophobic interactions with non-polar regions of protein targets, thereby stabilizing the enzyme-ligand complex. Such interactions are critical for achieving high selectivity and efficacy in drug design.

Current research is also exploring synthetic routes to modify this compound further. By introducing additional functional groups or altering existing ones, scientists aim to enhance its pharmacological profile. For instance, replacing the methylsulfanyl group with other sulfur-containing moieties could potentially alter its metabolic stability or bioavailability without significantly compromising its biological activity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide. These algorithms can analyze vast datasets to predict how different structural modifications will affect biological activity, thereby guiding synthetic efforts more efficiently than traditional methods alone.

Future clinical trials will be essential to validate these preclinical findings and assess the safety and efficacy of this compound in human populations. If successful, it could represent a significant advancement in treating conditions related to dysregulated cell signaling and inflammation.

In summary, 1-(3-cyano-6-ethylquinolin-4-yl)-N-{[4-(methylsulfanyl)phenyl]methyl}piperidine-4-carboxamide (CAS No: 1226439-48-0) is a structurally complex organic molecule with promising biological activities. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to shed light on its mechanisms of action and potential applications in medicine.